N-(4-Amino-2-methylphenyl)-2-(4-methoxyphenyl)-acetamide

• IUPAC Name: N-(4-amino-2-methylphenyl)-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H18N2O2/c1-11-9-13(17)5-8-15(11)18-16(19)10-12-3-6-14(20-2)7-4-12/h3-9H,10,17H2,1-2H3,(H,18,19)
• InChI Key: KLGJXTUNUKPHRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N)NC(=O)CC2=CC=C(C=C2)OC
• Molecular Formula: C16H18N2O2
• Molecular Weight: 270.33 g/mol

Description

N-(4-Amino-2-methylphenyl)-2-(4-methoxyphenyl)-acetamide, also known as 4-MAM, is a synthetic compound that has been used in scientific research for its various biochemical and physiological effects. 4-MAM is a derivative of the popular drug methamphetamine and has been studied for its potential to be used in lab experiments and medical treatments.

Scientific Research Applications

Degradation and Biotoxicity

A comprehensive review on the degradation of acetaminophen (a compound related to N-(4-Amino-2-methylphenyl)-2-(4-methoxyphenyl)-acetamide) by advanced oxidation processes highlights the pathways, by-products, and biotoxicity of this compound. The study discusses the generation of various by-products during the degradation process and their environmental impact, emphasizing the importance of understanding these factors to enhance the degradation efficiency and reduce potential threats to ecosystems (Qutob et al., 2022).

Biological Effects of Derivatives

Research on the biological effects of acetamide, formamide, and their derivatives provides valuable insights into the toxicological aspects of these compounds. The study reviews the toxicology of various acetamide and formamide derivatives, highlighting the importance of understanding their biological responses and potential impacts on health (Kennedy, 2001).

Novel Synthetic Opioids

A detailed review of non-fentanil novel synthetic opioid receptor agonists explores the chemistry, pharmacology, and emergence of these substances as drugs of abuse. The review focuses on N-substituted benzamides and acetamides, shedding light on their development, effects, and significance in the context of drug markets and abuse (Sharma et al., 2018).

Metabolism and Genetic Differences

The metabolism of paracetamol (related to the target compound) and the genetic differences in this process are crucial for understanding the variability in therapeutic efficacy and toxicity among individuals. A review on paracetamol metabolism and related genetic differences discusses the metabolic pathways and the impact of genetic profiles on the drug's effectiveness and safety (Zhao & Pickering, 2011).

Environmental Protection

Research on the adsorptive elimination of acetaminophen from water addresses the environmental concerns associated with pharmaceutical pollutants. This review focuses on recent advances in adsorption technologies for removing acetaminophen from aqueous environments, highlighting the significance of developing effective removal strategies to protect water resources (Igwegbe et al., 2021).